Cas no 2387072-28-6 (6-Bromo-7-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 6-Bromo-7-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 2387072-28-6
• MF: C₆H₄BrFN₄
• MW: 231.025162696838
• CID: 6622291
• PubChem ID: 168450428
• Update Time: 2026-03-11

6-Bromo-7-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2387072-28-6
• 6-Bromo-7-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• MFCD31672730
• F93732
• SY346389
• 6-Bromo-7-fluoro[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 6-Bromo-7-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

• Inchi： 1S/C6H4BrFN4/c7-3-2-12-5(1-4(3)8)10-6(9)11-12/h1-2H,(H2,9,11)
• InChI Key： WRFZHHOVCBTHCD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=NC(N)=NN2C=1)F

Computed Properties

• Exact Mass: 229.96034g/mol
• Monoisotopic Mass: 229.96034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 2.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.62±0.30(Predicted)